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Compound Focus: Spirodiclofen

CAS No.: 148477-71-8

Cat. No.: S003090

Chemical Profile and Regulatory Status

Spirodiclofen is a selective, non-systemic acaricide from the chemical class of tetronic acids. Its primary
mode of action is the inhibition of acetyl CoA carboxylase (ACCase), a key enzyme in lipid biosynthesis.
This disrupts the production of fatty acids, depleting energy reserves and leading to the death of target mites

[1]. It is particularly effective against juvenile stages and adults [2].

e Molecular Formula: C21H24Cl204 [1]

e Mode of Action Code (IRAC): Group 23 [1]

¢ EU Regulatory Status: Not approved for use according to the latest data in the Pesticide Properties
Database. Researchers in the EU should verify the current status with national authorities before

planning any trials [1].

Applications on Fruit Trees and Ornamentals

Spirodiclofen is registered for use on a wide range of crops. The table below summarizes its key

applications against major mite pests.

Table 1: Target Pests and Crops for Spirodiclofen
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Cro
P Example Crops Primary Target Pests [2] [1] [3]

Category

Fruit Trees Apples, pears, peaches, Two-spotted spider mite (Tetranychus urticae),
nectarines, apricots, cherries, European red mite (Panonychus ulmi), Red spider
citrus (oranges, lemons), grapes, mite (Tetranychus cinnabarinus), Rust mites (e.g.,
almonds [2] [1] [3] Phyllocoptruta oleivora) [2] [3]

Ornamentals Roses, ornamental shrubs, Two-spotted spider mite, Rust mites, Panonychus
potted flowers, greenhouse species [2]
plants [2]

Application Protocols and Dosage

Spirodiclofen is most commonly formulated as a Suspension Concentrate (SC), which offers superior tank
stability and coverage [4]. The standard application method is as a foliar spray, and complete coverage of

the plant, especially the undersides of leaves, is critical for efficacy [2] [3].

Table 2: Detailed Application Parameters for Fruit Trees and Ornamentals

Parameter Fruit Trees [2] Ornamentals [2]

Recommended 500 - 800 mL/ha 400 - 600 mL/ha

Dosage

Application Foliar spray, using sufficient water Foliar spray; fogging systems can be
Method volume for full canopy coverage. used in greenhouse environments.
Application Apply at the first signs of mite activity Apply at the first visible sign of mite
Timing or based on pest scouting thresholds.  activity.

Re-application 10 - 14 days, depending on pest 10 - 14 days, based on continuous pest
Interval pressure. scouting.

Key Ensures protection for foliage and fruit  Use precise spray equipment to avoid
Considerations surfaces. excessive run-off on sensitive plants.
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Experimental Protocols for Research

For researchers conducting efficacy trials, the following protocols can serve as a guideline.

Bioassay for Efficacy Testing on Leaf Discs

This protocol is suitable for evaluating the toxicity of spirodiclofen against specific mite populations under

controlled laboratory conditions.

Workflow: Efficacy Bioassay for Mites

© 2026 Smolecule. All rights reserved. 3/8 Tech Support


https://www.smolecule.com/products/s003090?utm_src=pdf-body
https://www.smolecule.com/products/s003090?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Technique Innovation & Translatability

S m O | e C u | e Specifications & Pricing

(Start Experimental Workﬂow)

Grepare Treated Leaf Discs)

Transfer Adult Mites
(25-30 per disc)

'

Incubate Under Controlled
Conditions (25-25°C)

'

(Assess Mortality at 24h, 48h, and 729

Analyze Data
Calculate LC50/L.C90

@nd Workflow)

Click to download full resolution via product page

Materials and Methods:

¢ Test Substance: Spirodiclofen technical material or commercial formulation (e.g., SC).
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¢ Mite Population: Collect a known number of adult female mites (e.g., Tetranychus urticae) from a
laboratory-reared colony or a defined field population.

o Leaf Disc Preparation: Cut uniform leaf discs (e.g., 3.5 cm diameter) from a host plant (e.g., bean).
Place each disc on a water-saturated cotton pad in a Petri dish to maintain turgor.

e Treatment Application: Prepare a series of dilutions of spirodiclofen in distilled water. A surfactant
(e.g., 0.1% v/v Tween 80) can be added to ensure even coverage. Apply each dilution to individual
leaf discs using a precision spray tower or by dipping for a consistent duration. Allow the discs to air
dry completely.

e Experimental Setup: Gently transfer mites onto the treated leaf discs. Each treatment should be
replicated multiple times (e.g., 5 times). Include control discs treated only with water and surfactant.

¢ Incubation and Assessment: Incubate the Petri dishes under controlled environmental conditions
(e.g., 25+1°C, 60+5% RH, 16:8 L:D). Assess mite mortality at 24, 48, and 72 hours after treatment.
Mites are considered dead if they show no movement when prodded with a fine brush.

e Data Analysis: Correct for mortality in the control group using Abbott's formula. Use probit analysis to
calculate the lethal concentrations (LC50 and LC90) and their confidence intervals.

Field Trial Protocol for Residual Activity

This protocol is designed to evaluate the field efficacy and residual persistence of spirodiclofen.

Workflow: Field Trial for Residual Activity
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Materials and Methods:
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Experimental Design: Establish a randomized complete block design (RCBD) with a minimum of
four replications. Plot size should be sufficient for destructive and non-destructive sampling.
Treatments: Include the recommended dosage of spirodiclofen, an untreated control, and a
standard commercial acaricide as a positive control.

Application: Apply treatments using calibrated backpack sprayers equipped with hollow-cone
nozzles, ensuring thorough coverage of both sides of the foliage.

Data Collection: Before application, conduct a pre-treatment count of live mites on marked leaves.
After application, sample the same leaves at regular intervals (e.g., 1, 3, 7, 14, 21, and 28 days).
Record the number of live motile mites.

Additional Assessments: Visually assess and score any phytotoxic effects on the plants. Document
the presence of any beneficial insects.

Data Analysis: Calculate percent mite reduction for each treatment and assessment date. Analyze
the data using analysis of variance (ANOVA), and separate treatment means using an appropriate
test (e.g., Tukey's HSD). The residual activity period can be determined as the time until mite
populations in the treated plots are no longer statistically different from the control.

Key Considerations for Researchers

¢ Resistance Management: Spirodiclofen is a valuable tool for managing mites resistant to other
chemical classes (e.g., organophosphates, pyrethroids) [4]. To preserve its efficacy, it is crucial to
incorporate it into a rotation program with acaricides from different IRAC groups [2].

Ecological and Safety Profile: Spirodiclofen exhibits selective toxicity, showing high efficacy
against pest mites while having minimal impact on beneficial insects and predatory mites, making it
suitable for Integrated Pest Management (IPM) programs [4] [3]. Standard personal protective
equipment (PPE) should be worn during handling and application [2].

I hope these detailed application notes and protocols are helpful for your research. Should you require further

information on specific chemical properties or cross-resistance studies, please do not hesitate to ask.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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